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Compound of Interest

Compound Name: Cy7 dise(diso3)

Cat. No.: B3302398

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the structure, properties, and applications of Cy7-dise(diso3), a
near-infrared (NIR) fluorescent dye. This bifunctional labeling reagent is critical for a variety of
applications in biological imaging and detection.

Core Structure and Properties

Cy7-dise(diso3), systematically known as diSulfo-Cy7-bis-N-hydroxysuccinimidyl (NHS) ester,
is a water-soluble cyanine dye. Its core structure consists of two indolenine rings linked by a
heptamethine chain. The defining features of this molecule are the two sulfonate (SO3) groups
that impart hydrophilicity and the two N-hydroxysuccinimidyl ester functional groups that allow
for covalent conjugation to primary amines on biomolecules.

Physicochemical and Spectral Properties

The key quantitative properties of diSulfo-Cy7-bis NHS ester are summarized in the table
below, providing a basis for experimental design and comparison with other fluorophores.
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Property Value Reference(s)
Molecular Formula C50H57KN4014S2 [1112]
Molecular Weight 1041.3 g/mol [1]

Excitation Maximum (Aex) 750 nm [11[2]
Emission Maximum (Aem) 773 nm [1112]
Extinction Coefficient 240,600 M—tcm~1 [1][2]
Fluorescence Quantum Yield 0.24 [11[3]
Solubility Good in water, DMSO, and (2]

DMF

Experimental Protocols

The following is a detailed protocol for the covalent labeling of proteins, such as antibodies,
with Cy7-dise(diso3). This protocol is a synthesis of methodologies provided by various
suppliers and should be optimized for specific proteins and applications.[4]

Materials

» Protein solution (2-10 mg/mL in amine-free buffer, e.g., PBS at pH 7.2-7.4)

diSulfo-Cy7-bis NHS ester

Anhydrous Dimethylsulfoxide (DMSOQO) or Dimethylformamide (DMF)

1 M Sodium Bicarbonate buffer (pH 8.5-9.0)

Gel filtration column (e.g., Sephadex G-25) or other desalting column

Phosphate Buffered Saline (PBS), pH 7.2-7.4

Procedure

e Protein Preparation:
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[e]

Ensure the protein solution is free of amine-containing substances like Tris or glycine, and
stabilizers like BSA.[5]

[e]

If necessary, dialyze the protein against 1X PBS.

o

Adjust the protein concentration to 2-10 mg/mL.[6]

[¢]

Adjust the pH of the protein solution to 8.5 + 0.5 by adding 1 M sodium bicarbonate buffer.
[4]

e Dye Preparation:

o Immediately before use, dissolve the diSulfo-Cy7-bis NHS ester in anhydrous DMSO or
DMF to a concentration of 10 mg/mL.[7] Vortex to ensure complete dissolution.

e Conjugation Reaction:

o A starting point for optimization is a 10:1 molar ratio of dye to protein.[4] This ratio may
need to be adjusted depending on the specific protein.

o Slowly add the calculated volume of the dye solution to the protein solution while gently
vortexing.

o Incubate the reaction for 1 hour at room temperature with continuous stirring or rotation,
protected from light.[5][7]

 Purification of the Conjugate:

[e]

Prepare a gel filtration column according to the manufacturer's instructions.

[e]

Apply the reaction mixture to the column to separate the labeled protein from the
unreacted dye.

[e]

Elute with PBS and collect the fractions containing the protein-dye conjugate.

o

Combine the fractions with the highest protein concentration.

o Determination of Degree of Labeling (DOL) (Optional but Recommended):
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o Measure the absorbance of the conjugate solution at 280 nm (A280) and 750 nm (A750).

o The DOL can be calculated using the Beer-Lambert law and the extinction coefficients of
the protein and the dye.

e Storage:

o Store the purified conjugate at 4°C for short-term storage or at -20°C for long-term
storage.[5] For long-term storage, consider adding a cryoprotectant and aliquoting to avoid
freeze-thaw cycles.

Visualizations
Experimental Workflow for Protein Labeling

The following diagram illustrates the general workflow for labeling a protein with Cy7-
dise(diso03).

Protein Labeling Workflow

Amine Reaction Signaling Pathway

The fundamental reaction involves the N-hydroxysuccinimidyl ester reacting with a primary
amine on a biomolecule to form a stable amide bond.

NHS Ester Amine Reaction

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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